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Compound of Interest

Compound Name: 3-(Bromomethyl)azetidine

Cat. No.: B15306718

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
(bromomethyl)azetidine and its derivatives. Due to the limited availability of a specific Safety
Data Sheet (SDS) for the parent compound, this document extrapolates critical safety
information from the SDSs of its commonly used N-protected analogues, including 1-Boc-3-
(bromomethyl)azetidine and 1-Benzyl-3-(bromomethyl)azetidine. Researchers should
handle 3-(bromomethyl)azetidine and its derivatives with extreme caution, assuming they
possess similar or potentially greater hazards than their analogues.

Hazard Identification and Classification

Based on the available data for its derivatives, 3-(bromomethyl)azetidine is anticipated to be
a hazardous substance. The primary hazards include irritation to the skin, eyes, and respiratory
system.

GHS Hazard Classification (Inferred)

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)
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Hazard Statements (Inferred)

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
Signal Word (Inferred): Warning[1]

Physical and Chemical Properties

Quantitative data for the parent 3-(bromomethyl)azetidine is not readily available. The
following table summarizes the known physical and chemical properties of a common
derivative, 1-Boc-3-(bromomethyl)azetidine, to provide an indication of its general

characteristics.

Value (for 1-Boc-3-

Property .
(bromomethyl)azetidine)

Molecular Formula C9H16BrNO2

Molecular Weight 250.13 g/mol [2]

Appearance Off-white solid[2]

Melting Point 38-40 °C

Boiling Point 281.2 + 13.0 °C (Predicted)[2]

N Sparingly soluble in water (0.83 g/L at 25°C)[2]

Solubility
[3]

Storage Temperature 2-8°C under an inert atmosphere[4]

Exposure Controls and Personal Protection

To minimize exposure, all work with 3-(bromomethyl)azetidine and its derivatives should be
conducted in a well-ventilated chemical fume hood.[1] Appropriate personal protective
equipment (PPE) is mandatory.
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Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection )
lab coat, and appropriate footwear.

For operations with a risk of generating dusts or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended.

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of the compound
and ensure the safety of laboratory personnel.

General Handling Precautions

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a well-ventilated area or outdoors.[1]

Keep away from sources of ignition.[1]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Keep away from incompatible substances such as strong oxidizing agents.

e For long-term storage, refrigeration at 2-8°C under an inert atmosphere is recommended.[4]

First Aid Measures
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In the event of exposure, immediate action is critical. The following first aid measures are
based on the recommendations for analogous compounds.

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation _ : . . :
give oxygen. Seek immediate medical attention.

[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) . _ :
clothing and shoes. Seek immediate medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[1]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment as outlined in Section 3.

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,
sand, earth, vermiculite). Collect the absorbed material into a suitable container for disposal.

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[1]
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Experimental Workflow

The following diagram illustrates a general workflow for the safe handling of 3-
(bromomethyl)azetidine and its derivatives in a laboratory setting.
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General Workflow for Handling 3-(Bromomethyl)azetidine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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